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  3. (2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
(2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid (2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 125974-20-1
VCID: VC21213809
InChI: InChI=1S/C13H22N4O7S/c1-15-13(23)25-6-8(11(20)16-5-10(19)24-2)17-9(18)4-3-7(14)12(21)22/h7-8H,3-6,14H2,1-2H3,(H,15,23)(H,16,20)(H,17,18)(H,21,22)/t7-,8-/m0/s1
SMILES: CNC(=O)SCC(C(=O)NCC(=O)OC)NC(=O)CCC(C(=O)O)N
Molecular Formula: C13H22N4O7S
Molecular Weight: 378.4 g/mol

(2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid

CAS No.: 125974-20-1

Cat. No.: VC21213809

Molecular Formula: C13H22N4O7S

Molecular Weight: 378.4 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid - 125974-20-1

Specification

CAS No. 125974-20-1
Molecular Formula C13H22N4O7S
Molecular Weight 378.4 g/mol
IUPAC Name (2S)-2-amino-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-3-(methylcarbamoylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C13H22N4O7S/c1-15-13(23)25-6-8(11(20)16-5-10(19)24-2)17-9(18)4-3-7(14)12(21)22/h7-8H,3-6,14H2,1-2H3,(H,15,23)(H,16,20)(H,17,18)(H,21,22)/t7-,8-/m0/s1
Standard InChI Key NXPNXQKWYNRVBX-YUMQZZPRSA-N
Isomeric SMILES CNC(=O)SC[C@@H](C(=O)NCC(=O)OC)NC(=O)CC[C@@H](C(=O)O)N
SMILES CNC(=O)SCC(C(=O)NCC(=O)OC)NC(=O)CCC(C(=O)O)N
Canonical SMILES CNC(=O)SCC(C(=O)NCC(=O)OC)NC(=O)CCC(C(=O)O)N

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